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Compound of Interest

Compound Name: 4-(Diethoxymethyl)benzaldehyde

Cat. No.: B1630343 Get Quote

Essential Safety and Handling Guide for 4-
(Diethoxymethyl)benzaldehyde
This guide provides crucial safety and logistical information for the handling of 4-
(Diethoxymethyl)benzaldehyde (CAS No. 81172-89-6) for researchers, scientists, and

professionals in drug development. The following procedures are compiled to ensure the safe

handling, storage, and disposal of this chemical in a laboratory setting.

Hazard Identification and Classification
4-(Diethoxymethyl)benzaldehyde is classified as a hazardous substance. It is known to

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is

harmful if swallowed or inhaled.[4][6]

GHS Hazard Statements:

H315: Causes skin irritation[1][2][3][5]

H319: Causes serious eye irritation[1][2][3][5]

H335: May cause respiratory irritation[1][2][3]

H302: Harmful if swallowed[4]

H332: Harmful if inhaled[4]
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Quantitative Data Summary
The following table summarizes key quantitative data for 4-(Diethoxymethyl)benzaldehyde.

Property Value Reference

Molecular Formula C₁₂H₁₆O₃ [1][2][6][7]

Molecular Weight 208.25 g/mol [2][7]

CAS Number 81172-89-6 [1][2][3][6]

Appearance
Clear colorless to light yellow

liquid
[6]

Density 1.047 g/mL at 25 °C [1][8]

Refractive Index n20/D 1.506 [8]

Boiling Point 89-93 °C at 7 mmHg [8]

Flash Point >230 °F (>110 °C) [8]

Storage Class Combustible liquids

Occupational exposure limits (e.g., PEL, TLV) have not been established for this substance.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for the safe handling of 4-(Diethoxymethyl)benzaldehyde.

Preparation and Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified

chemical fume hood to minimize inhalation of vapors.[1][3][9]

Emergency Equipment: Ensure that an emergency eyewash station and a safety shower are

readily accessible and in good working order.[9][10]

Spill Kit: Have a chemical spill kit available in the immediate work area. The kit should

contain inert absorbent materials like vermiculite or sand.[9][10]
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Review Documentation: Before beginning work, thoroughly review this safety guide and the

manufacturer's Safety Data Sheet (SDS).[9]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when working with this chemical to

mitigate risks.[9]

PPE Category Item
Specifications and
Rationale

Eye and Face Protection

Chemical splash goggles or a

face shield worn over safety

glasses.

To protect against potential

splashes that can cause

serious eye irritation.[3][9][10]

Hand Protection Chemical-resistant gloves.

Nitrile, neoprene, or butyl

rubber gloves are suitable.

Inspect gloves for any signs of

degradation or puncture before

each use.[3][9]

Body Protection
Laboratory coat or a chemical-

resistant apron.

Should be fully buttoned to

prevent skin contact which

may cause irritation.[3][9]

Respiratory Protection NIOSH-approved respirator.

Required if ventilation is

inadequate or if there is a risk

of inhaling vapors, especially

during a spill.[9][10]

Footwear Closed-toe shoes.
To protect feet from potential

spills.[10]

Chemical Handling
Avoid Contact: Avoid all personal contact, including inhalation of vapors and contact with skin

and eyes.[1][9]
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Container Handling: Use compatible labware (e.g., glass, Teflon®) to prevent degradation of

the container. Keep containers tightly closed when not in use to prevent the release of

vapors.[1][5][10]

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn. Do not eat, drink, or smoke in the work area.[9][11]

Storage
Location: Store in a cool, dry, and well-ventilated place away from heat and incompatible

substances.[1][5][6]

Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3][5] Some

sources recommend storing under an inert gas as the material may be air-sensitive.[5][6]

Labeling: Ensure all containers are clearly and accurately labeled.

First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1][3][7][12]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical attention.[3][4][7][12]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][4]

[7][12]

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[4][7]

[11]

Spill and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

Spill Cleanup:

Evacuate: Immediately alert others and evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Put on the appropriate personal protective equipment, including respiratory

protection.[9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.guidechem.com/msds/81172-89-6.html
https://aksci.com/sds/J61735_SDS.pdf
https://www.capotchem.com/doc/msds_81172-89-6.do
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/J61735_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/STR00608_SDS.pdf
https://www.capotchem.com/doc/msds_81172-89-6.do
https://www.cdc.gov/niosh/npg/firstaid.html
https://aksci.com/sds/J61735_SDS.pdf
https://www.keyorganics.net/app/uploads/sds/STR00608_SDS.pdf
https://www.capotchem.com/doc/msds_81172-89-6.do
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.keyorganics.net/app/uploads/sds/STR00608_SDS.pdf
https://www.capotchem.com/doc/msds_81172-89-6.do
https://www.lobachemie.com/lab-chemical-msds/MSDS-BENZALDEHYDE-CASNO-100-52-00035-EN.aspx
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Nitrobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain: For a liquid spill, contain it with an inert absorbent material such as sand or

vermiculite. Do not use combustible materials like paper towels.[10]

Collect: Carefully collect the absorbed material into a labeled, sealed container for

hazardous waste.[1][10]

Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.[5]

Leave chemicals in their original containers if possible and do not mix with other waste.[5]

Empty containers must be thoroughly rinsed, with the first rinse collected as hazardous

waste.[13] For highly toxic chemicals, the first three rinses should be collected.[13]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of 4-
(Diethoxymethyl)benzaldehyde, from preparation to disposal.
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Caption: Workflow for safe handling of 4-(Diethoxymethyl)benzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

